Cas no 28917-02-4 (9H-Xanthene-1,3-dicarboxylicacid, 8-hydroxy-9-oxo-)

9H-Xanthene-1,3-dicarboxylicacid, 8-hydroxy-9-oxo- structure
28917-02-4 structure
Product Name:9H-Xanthene-1,3-dicarboxylicacid, 8-hydroxy-9-oxo-
CAS No:28917-02-4
MF:C15H8O7
MW:300.219824790955
CID:276259
PubChem ID:71358891
Update Time:2025-04-19

9H-Xanthene-1,3-dicarboxylicacid, 8-hydroxy-9-oxo- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthene-1,3-dicarboxylicacid, 8-hydroxy-9-oxo-
    • 8-hydroxy-9-oxoxanthene-1,3-dicarboxylic acid
    • Cassiaxanthone
    • Xanthene-1,3-dicarboxylicacid, 8-hydroxy-9-oxo- (8CI)
    • 8-HYDROXY-9-OXO-9H-XANTHENE-1,3-DICARBOXYLIC ACID
    • DTXSID60782815
    • 28917-02-4
    • Inchi: 1S/C15H8O7/c16-8-2-1-3-9-12(8)13(17)11-7(15(20)21)4-6(14(18)19)5-10(11)22-9/h1-5,16H,(H,18,19)(H,20,21)
    • InChI Key: KSDHRLBMSUYFBZ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=C(C=2C(C2C(C(=O)O)=CC(C(=O)O)=CC1=2)=O)O

Computed Properties

  • Exact Mass: 300.02694
  • Monoisotopic Mass: 300.02700259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 121.13
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